Cas no 2418710-59-3 (tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate)
tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-26628692
- tert-butyl 4-[3-(aminomethyl)-5-[(fluorosulfonyl)oxy]-4-methylphenyl]piperazine-1-carboxylate
- 2418710-59-3
- tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate
-
- Inchi: 1S/C17H26FN3O5S/c1-12-13(11-19)9-14(10-15(12)26-27(18,23)24)20-5-7-21(8-6-20)16(22)25-17(2,3)4/h9-10H,5-8,11,19H2,1-4H3
- InChI Key: MSSPHZXGICCNDI-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C(C)=C(CN)C=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1)F
Computed Properties
- Exact Mass: 403.15772027g/mol
- Monoisotopic Mass: 403.15772027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 111Ų
tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26628692-1g |
tert-butyl 4-[3-(aminomethyl)-5-[(fluorosulfonyl)oxy]-4-methylphenyl]piperazine-1-carboxylate |
2418710-59-3 | 1g |
$0.0 | 2023-09-12 | ||
| Enamine | EN300-26628692-1.0g |
tert-butyl 4-[3-(aminomethyl)-5-[(fluorosulfonyl)oxy]-4-methylphenyl]piperazine-1-carboxylate |
2418710-59-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate
Research Brief on tert-Butyl 4-3-(Aminomethyl)-5-(Fluorosulfonyl)oxy-4-Methylphenylpiperazine-1-Carboxylate (CAS: 2418710-59-3)
The compound tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate (CAS: 2418710-59-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the unique structural features of this compound, which include a fluorosulfonyloxy group and a piperazine-carboxylate moiety. These functional groups are known to confer reactivity and binding affinity, making the compound a promising candidate for the development of covalent inhibitors. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of neurodegenerative diseases and cancer.
One of the key advancements in the synthesis of tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate involves the optimization of reaction conditions to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs mild conditions and avoids the use of hazardous reagents, thereby enhancing the scalability and safety of the process.
In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinases and proteases. For instance, it has shown promising activity against the epidermal growth factor receptor (EGFR), a well-known target in oncology. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating central nervous system disorders.
Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently investigating structural modifications to enhance its pharmacokinetic properties and reduce toxicity.
In conclusion, tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate represents a versatile scaffold with significant potential in drug discovery. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its therapeutic applications. The compound's unique chemical properties and biological activity make it a valuable subject of study in the field of chemical biology and medicinal chemistry.
2418710-59-3 (tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)